Cas no 1831167-98-6 (DDP-38003 2HCl)

• Product Name: DDP-38003 2HCl
• CAS No: 1831167-98-6
• MF: C₂₁H₂₈Cl₂N₄O
• MW: 423.3792
• CID: 2760049
• PubChem ID: 102004295
• Update Time: 2025-10-29

DDP-38003 2HCl Chemical and Physical Properties

Names and Identifiers

• DDP-38003 (dihydrochloride)
• DDP 38003 dihydrochloride
• N-[4-[(1S,2R)-2-Aminocyclopropyl]phenyl]-4-(4-methyl-1-piperazinyl)-benzamide dihydrochloride
• BDBM50155580
• DDP-38003 2HCl
• DDP-38003 dihydrochloride
• 1831167-98-6
• SCHEMBL17287413
• AKOS032944965
• AC-36857
• TS-07766
• CHEMBL3781125
• CS-6188
• N-[4-[(1S,2R)-2-aminocyclopropyl]phenyl]-4-(4-methylpiperazin-1-yl)benzamide;dihydrochloride
• HY-19612A
• EX-A1935

• Inchi： 1S/C21H26N4O.2ClH/c1-24-10-12-25(13-11-24)18-8-4-16(5-9-18)21(26)23-17-6-2-15(3-7-17)19-14-20(19)22;;/h2-9,19-20H,10-14,22H2,1H3,(H,23,26);2*1H/t19-,20+;;/m0../s1
• InChI Key： HFSFENIQYFFMGC-HUQPAIQZSA-N
• SMILES： Cl[H].Cl[H].O=C(C1C([H])=C([H])C(=C([H])C=1[H])N1C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])N([H])C1C([H])=C([H])C(=C([H])C=1[H])[C@]1([H])C([H])([H])[C@@]1([H])N([H])[H]

Computed Properties

• Exact Mass: 422.1640169 g/mol
• Monoisotopic Mass: 422.1640169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 423.4
• Topological Polar Surface Area: 61.6

DDP-38003 2HCl Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on DDP-38003 2HCl

Comprehensive Overview of DDP-38003 2HCl (CAS No. 1831167-98-6): Mechanism, Applications, and Research Insights

DDP-38003 2HCl (CAS No. 1831167-98-6) is a high-potency small molecule compound that has garnered significant attention in pharmaceutical and biochemical research. As a selective kinase inhibitor, it targets specific signaling pathways implicated in cellular proliferation and inflammation. Researchers are increasingly exploring its potential in oncology, autoimmune diseases, and neurodegenerative disorders, aligning with current trends in precision medicine and targeted therapy.

The molecular structure of DDP-38003 2HCl features a unique heterocyclic core, which enhances its binding affinity to target proteins. Its hydrochloride salt form (2HCl) improves solubility and bioavailability, critical factors for in vivo applications. Recent studies highlight its low nanomolar IC50 values against key kinases, making it a valuable tool compound for drug discovery and mechanistic studies.

In the context of cancer research, DDP-38003 2HCl has shown promise in modulating the tumor microenvironment—a hot topic in immunotherapy. Its ability to cross the blood-brain barrier (BBB) also positions it as a candidate for glioblastoma and Alzheimer’s disease research, addressing frequent search queries like "kinase inhibitors for neurodegenerative diseases."

From a technical perspective, DDP-38003 2HCl exhibits pH-dependent stability, with optimal performance in neutral to slightly acidic conditions. This property is crucial for formulation development, another trending topic in pharmaceutical forums. Analytical methods such as HPLC and LC-MS are recommended for purity assessment (>98%), as demanded by regulatory standards for preclinical studies.

Beyond therapeutics, DDP-38003 2HCl is utilized in proteomics to map kinase-substrate networks, leveraging techniques like phosphoproteomics. This aligns with the growing interest in multi-omics approaches, frequently searched in academic circles. Its structure-activity relationship (SAR) data is also leveraged in AI-driven drug design, bridging wet-lab and computational research.

Storage recommendations for DDP-38003 2HCl include protection from light at -20°C, with desiccants to prevent hydrolysis—a detail often queried by lab technicians. Safety data sheets emphasize standard handling protocols, though it is not classified as hazardous under current guidelines.

In summary, DDP-38003 2HCl (CAS No. 1831167-98-6) represents a versatile research tool with expanding applications. Its relevance to personalized medicine, disease biomarkers, and high-throughput screening ensures its continued prominence in scientific literature and industry pipelines.